Cas no 2138568-97-3 (2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid)
2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid
- 2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid
- 2138568-97-3
- EN300-1139128
-
- Inchi: 1S/C8H13N3O2/c1-5(2)11-7(4-9-10-11)6(3)8(12)13/h4-6H,1-3H3,(H,12,13)
- InChI Key: CTKHSOKDUCGUJW-UHFFFAOYSA-N
- SMILES: OC(C(C)C1=CN=NN1C(C)C)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 68Ų
2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139128-0.05g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1139128-0.1g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1139128-0.25g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1139128-0.5g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1139128-1.0g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 1g |
$1172.0 | 2023-06-09 | ||
| Enamine | EN300-1139128-2.5g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1139128-5.0g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 5g |
$3396.0 | 2023-06-09 | ||
| Enamine | EN300-1139128-10.0g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 10g |
$5037.0 | 2023-06-09 | ||
| Enamine | EN300-1139128-1g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1139128-5g |
2-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]propanoic acid |
2138568-97-3 | 95% | 5g |
$2858.0 | 2023-10-26 |
2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid
Introduction to 2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid (CAS No. 2138568-97-3)
2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2138568-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its propan-2-yl side chain and the presence of a triazol ring, contribute to its distinct chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.
The molecular structure of 2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid consists of a propanoic acid backbone substituted with a triazol moiety at the 5-position and an isopropyl group at the 1-position. This configuration imparts a balance of lipophilicity and polarity, which is often critical for drug-like properties such as solubility, bioavailability, and target binding affinity. The triazol ring is known for its stability and ability to participate in hydrogen bonding interactions, making it a valuable component in the design of bioactive molecules.
In recent years, there has been growing interest in the development of novel compounds based on triazole scaffolds due to their broad spectrum of biological activities. Research has demonstrated that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid may confer unique pharmacological effects that make it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of both an acidic carboxylic group and an aromatic triazol ring provides multiple sites for chemical modification. This flexibility allows researchers to explore various derivatization strategies aimed at optimizing biological activity and improving pharmacokinetic profiles. For instance, introducing additional functional groups or conjugating this compound with other bioactive molecules could lead to the development of novel therapeutic agents with enhanced efficacy.
Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. A notable example is the use of triazole derivatives as kinase inhibitors, where the triazole ring serves as a key pharmacophore for binding to target enzymes. While 2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid has not yet been directly evaluated as a kinase inhibitor, its structural features suggest that it may exhibit similar interactions with biological targets. Further computational modeling and experimental studies could validate these hypotheses and provide insights into its mechanism of action.
The synthesis of 2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid presents an interesting challenge due to the need to precisely control regioselectivity during functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have enabled the efficient construction of complex triazole derivatives. These methods have been instrumental in expanding the library of available triazole-based compounds for medicinal chemistry applications.
In addition to its potential therapeutic applications, this compound may also find utility in agrochemical research. Triazole derivatives are well-known for their fungicidal properties, and modifications to the core structure can lead to compounds with improved efficacy against plant pathogens. The unique combination of functional groups in 2-propananoyl-substituted 5-triazenylpentanoic acid (CAS No. 2138568–97–3) makes it an attractive candidate for further exploration in this area.
The chemical properties of CAS No 2138568–97–3, such as its solubility profile and stability under various conditions, are critical factors that influence its suitability for different applications. Preliminary data suggest that this compound exhibits moderate solubility in polar organic solvents but limited solubility in water. This characteristic may necessitate formulation strategies tailored to specific delivery systems or biological assays.
As research continues to uncover new biological targets and mechanisms, compounds like CAS No 2138568–97–3 are likely to play an increasingly important role in drug discovery efforts. The combination of structural versatility and demonstrated biological activity makes this molecule a valuable asset for academic researchers and pharmaceutical companies alike. Future studies focusing on its pharmacokinetic behavior, toxicological profile, and interaction with biological targets will be essential steps toward realizing its full potential.
In conclusion,CAS No 2138568–97–3 (CAS no: 2138568–97–3) represents a fascinating compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities position it as a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve,CAS no: 2138568–97–3 (cas no: 2138568–97–3) is poised to contribute valuable insights into drug design and development.
2138568-97-3 (2-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)